2,2-Dimethyl-1-(toluene-4-sulfonyl)-aziridine

• CAS RN: 5048-64-6
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: 2,2-dimethyl-1-(4-methylphenyl)sulfonylaziridine
• InChI: InChI=1S/C11H15NO2S/c1-9-4-6-10(7-5-9)15(13,14)12-8-11(12,2)3/h4-7H,8H2,1-3H3
• InChI Key: OQYXPCXXWCNTAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC2(C)C

Description

2,2-Dimethyl-1-(toluene-4-sulfonyl)-aziridine is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethylaziridine (5.42 g; 0.076 mole; sold by Polysciences, Inc., Warrington, PA) in pyridine (100 mL) cooled in an ice bath, is added p-toluenesulfonyl chloride (21.81 g; 0.114 mole) in one portion. The reaction is stirred at 0° C. for 2 hours; diluted with ether (400 mL); washed with cold 10% H3PO4 (2×150 mL), with a saturated NaHCO3 solution (3×150 mL) and brine (1×150 mL); and dried over MgSO4. Rotary evaporation of the solution affords a yellowish solid which is crystallized from ethyl acetate to yield the product 2,2-dimethyl-N-p-toluenesulfonyl-aziridine (4.48 g). 1H NMR (CDCl3):1.53 (6H, s), 2.45 (5H, m), 7.2-8.0 ppm (4H, m, aromatics).